Cas no 4979-29-7 (1,2-Ethanediamine,N,N'-dinitroso-N,N'-diphenyl- (9CI))

• Product Name: 1,2-Ethanediamine,N,N'-dinitroso-N,N'-diphenyl- (9CI)
• CAS No: 4979-29-7
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 333602
• PubChem ID: 283359
• Update Time: 2025-04-19

1,2-Ethanediamine,N,N'-dinitroso-N,N'-diphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N,N'-dinitroso-N,N'-diphenyl- (9CI)
• 4-(furan-3-yl)-1,7-dimethyl-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine
• N-[2-(nitroso-phenyl-amino)ethyl]-N-phenyl-nitrous amide
• N,N'-Dinitroso-N,N'-diphenyl-1,2-diaminoethan
• N,N'-Dinitroso-N,N'-diphenyl-aethylendiamin
• N,N'-dinitroso-N,N'-diphenyl-ethylenediamine
• N,N'-Ethane-1,2-diylbis(N-phenylnitrous amide)
• 4979-29-7
• NSC137905
• DTXSID30964404
• NSC-137905

• Inchi： 1S/C14H14N4O2/c19-15-17(13-7-3-1-4-8-13)11-12-18(16-20)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： JMSXMMICYURJPF-UHFFFAOYSA-N
• SMILES： O=NN(C1C=CC=CC=1)CCN(C1C=CC=CC=1)N=O

Computed Properties

• Exact Mass: 233.17809
• Monoisotopic Mass: 270.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 496.1°C at 760 mmHg
• Flash Point: 253.8°C
• Refractive Index: 1.601
• PSA: 16.38
• LogP: 3.36240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines